Cas no 113518-54-0 (Acetamide,N-(2,3-dimethylphenyl)-2-[[4-phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio]-)

• Product Name: Acetamide,N-(2,3-dimethylphenyl)-2-[[4-phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio]-
• CAS No: 113518-54-0
• MF: C₂₃H₂₁N₅OS
• MW: 415.510742902756
• CID: 153071
• PubChem ID: 1144596
• Update Time: 2025-04-19

Acetamide,N-(2,3-dimethylphenyl)-2-[[4-phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(2,3-dimethylphenyl)-2-[[4-phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio]-
• N-(2,3-dimethylphenyl)-2-[(4-phenyl-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• 113518-54-0
• Acetamide, N-(2,3-dimethylphenyl)-2-((4-phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl)thio)-
• N-(2,3-Dimethylphenyl)-2-((1-phenyl-5-(4-pyridinyl)-1H-1,3,4-triazol-2-yl)thio)acetamide
• DTXSID90150442
• BRN 5161062
• AKOS000589456

• Inchi： 1S/C23H21N5OS/c1-16-7-6-10-20(17(16)2)25-21(29)15-30-23-27-26-22(18-11-13-24-14-12-18)28(23)19-8-4-3-5-9-19/h3-14H,15H2,1-2H3,(H,25,29)
• InChI Key： SYJCGPDGKGXTEQ-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=C(C)C=1C)=O)C1=NN=C(C2C=CN=CC=2)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 415.14693
• Monoisotopic Mass: 415.146681
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98
• Surface Charge: 0
• XLogP3: 4.2

Experimental Properties

• Density: 1.26
• Refractive Index: 1.671
• PSA: 72.7
• LogP: 4.2